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Compound of Interest

Compound Name: Copper chlorophyllin B

Cat. No.: B15341036

Audience: Researchers, scientists, and drug development professionals.
Introduction

Copper chlorophyllin is a semi-synthetic complex derived from chlorophyll. It is widely used as
a food coloring agent (E141) and in the pharmaceutical and cosmetic industries.[1] Unlike
natural chlorophyll, the central magnesium ion is replaced with copper, which imparts greater
stability to the molecule.[2] Copper chlorophyllin is water-soluble and exhibits characteristic
absorption spectra in the visible region, making UV-Vis spectrophotometry a straightforward
and effective method for its quantification.[3][4] This application note provides a detailed
protocol for the quantification of Copper Chlorophyllin B using UV-Vis spectrophotometry,
including the preparation of standards, sample analysis, and data interpretation.

The principle of this method is based on the Beer-Lambert Law, which states that the
absorbance of a solution is directly proportional to the concentration of the analyte and the path
length of the light passing through the solution. By measuring the absorbance of a solution
containing copper chlorophyllin at its wavelength of maximum absorbance (Amax), its
concentration can be determined by comparing it to a calibration curve generated from
standards of known concentrations.[5]

Key Spectroscopic Properties
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Copper chlorophyllin exhibits two primary absorption bands in the UV-Vis spectrum:

e Soret Band (B band): An intense peak in the blue region of the spectrum, typically around
405 nm.[3][4]

e Q Band: Aless intense peak in the red region of the spectrum, typically around 630 nm.[3][4]

The Soret band is generally used for quantification due to its higher molar absorptivity, which
provides greater sensitivity.

Experimental Protocol

This protocol outlines the steps for preparing standard solutions and analyzing a sample to
determine the concentration of Copper Chlorophyllin B.

Materials and Reagents

o Copper Chlorophyllin B standard (analytical grade)
e Sodium phosphate monobasic (NaH2POa4)

e Sodium phosphate dibasic (NazHPOa)

« Distilled or deionized water

e Volumetric flasks (100 mL, 500 mL, 1000 mL)

e Pipettes (5 mL, 10 mL, 20 mL)

o UV-Vis Spectrophotometer

e Matched quartz or glass cuvettes (1 cm path length)
Preparation of pH 7.5 Phosphate Buffer

e Prepare a 0.1 M solution of sodium phosphate monobasic.

e Prepare a 0.1 M solution of sodium phosphate dibasic.
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o To prepare the pH 7.5 buffer, mix the monobasic and dibasic solutions in a ratio of
approximately 16:84 (v/v). Adjust the pH to 7.5 using a pH meter by adding the appropriate
phosphate solution.

Preparation of Standard Solutions

e Stock Solution (100 pg/mL): Accurately weigh 10 mg of Copper Chlorophyllin B standard
(dried at 100°C for 1 hour) and dissolve it in the pH 7.5 phosphate buffer in a 100 mL
volumetric flask. Fill the flask to the mark with the buffer and mix thoroughly.

o Working Standards: Prepare a series of working standards by diluting the stock solution with
the pH 7.5 phosphate buffer as described in the table below.

Concentration Volume of Stock .

Standard . Final Volume (mL)
(ng/mL) Solution (mL)

1 1.0 1.0 100

2 25 25 100

3 5.0 5.0 100

4 7.5 7.5 100

5 10.0 10.0 100

Sample Preparation
The preparation of the sample will depend on its matrix.

o For liquid samples (e.g., beverages): If the sample is clear and water-based, it may be
diluted directly with the pH 7.5 phosphate buffer to a concentration that falls within the range
of the calibration curve. If the sample is colored due to other components, a sample
extraction may be necessary.

» For solid samples (e.g., powders, gels): Accurately weigh a known amount of the sample and
dissolve it in a known volume of pH 7.5 phosphate buffer. The solution may need to be
sonicated or vortexed to ensure complete dissolution. If the sample contains insoluble

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b15341036?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15341036?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

components, it should be centrifuged or filtered to obtain a clear solution before
measurement.

o For complex matrices (e.g., food products): An extraction procedure may be required. A
general procedure involves homogenizing the sample and extracting the copper chlorophyllin
with a suitable solvent system, such as a mixture of butanol and ethyl acetate.[6] The extract
is then evaporated to dryness and the residue is redissolved in the pH 7.5 phosphate buffer.

UV-Vis Spectrophotometric Measurement

e Turn on the UV-Vis spectrophotometer and allow it to warm up for at least 30 minutes.

o Set the wavelength to the Amax of the Soret band of Copper Chlorophyllin B
(approximately 405 nm).

e Use the pH 7.5 phosphate buffer as a blank to zero the spectrophotometer.

o Measure the absorbance of each of the working standards and the prepared sample solution
in a 1 cm cuvette.

e Record the absorbance values.

Data Analysis

o Calibration Curve: Plot a graph of absorbance versus the concentration of the working
standards.

e Linear Regression: Perform a linear regression analysis on the calibration curve data to
obtain the equation of the line (y = mx + c¢), where 'y' is the absorbance, 'x' is the
concentration, 'm' is the slope, and 'c' is the y-intercept. The correlation coefficient (R?)
should be close to 1 (ideally > 0.995) for a good linear fit.

o Sample Concentration: Use the equation of the line to calculate the concentration of Copper
Chlorophyllin B in the prepared sample solution from its measured absorbance.

» Original Sample Concentration: Account for any dilution factors used during sample
preparation to determine the concentration of Copper Chlorophyllin B in the original
sample.
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Quantitative Data

The following table summarizes the expected quantitative data for the analysis of Copper

Chlorophyllin B. The absorbance values are calculated based on a specific absorbance (E

1%, 1cm) of 565 for pure sodium copper chlorophyllin at 405 nm.[7]

Parameter

Value

Wavelength of Maximum Absorbance (Amax)

~ 405 nm (Soret Band)

Molar Absorptivity (€)

Varies depending on the specific chlorophyllin

mixture

Linear Range

1.0 - 10.0 pg/mL

Correlation Coefficient (R?)

>0.995

Example Calibration Curve Data

Concentration (pg/mL)

Theoretical Absorbance (at 405 nm)

1.0 0.0565
2.5 0.1413
5.0 0.2825
7.5 0.4238
10.0 0.5650
Visualizations
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Caption: Experimental workflow for the quantification of Copper Chlorophyllin B.
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Caption: Logical relationship of the quantification process.

Potential Interferences and Quality Control

Interfering Substances: Other colored compounds in the sample matrix that absorb light at or
near 405 nm can lead to inaccurate results.[5] If such interferences are suspected, a sample
purification step, such as solid-phase extraction (SPE), may be necessary. The presence of
native chlorophylls can also interfere.[8]

Turbidity: Particulate matter in the sample solution can cause light scattering, leading to
erroneously high absorbance readings. All solutions should be clear and free of suspended
particles. Centrifugation or filtration should be used if necessary.

pH: The absorption spectrum of chlorophyllins can be pH-dependent. Therefore, it is crucial
to use a buffered solution (pH 7.5) for all dilutions and measurements to ensure consistency.

Cuvettes: Always use clean, matched cuvettes for all measurements to minimize variability.

Blank Measurements: A blank measurement using the solvent should be performed before
measuring the standards and samples to correct for any background absorbance from the
solvent and the cuvette.
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e Linearity: The concentration of the unknown sample should fall within the linear range of the
calibration curve. If the absorbance of the sample is higher than that of the highest standard,
the sample should be diluted and re-measured.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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